Cas no 486415-32-1 ((1S,3S,4R)-2-(tert-Butoxycarbonyl)-2-azabicyclo2.2.1heptane-3-carboxylic Acid)

• Product Name: (1S,3S,4R)-2-(tert-Butoxycarbonyl)-2-azabicyclo2.2.1heptane-3-carboxylic Acid
• CAS No: 486415-32-1
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 2649515
• PubChem ID: 69134534
• Update Time: 2025-06-08

(1S,3S,4R)-2-(tert-Butoxycarbonyl)-2-azabicyclo2.2.1heptane-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (1R,3S,4S)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• AK123257
• Rel-(1s,3s,4r)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• (1R,3R,4S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• (1R,4R)-2-[(2-Methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• (1S,3S,4R)-2-(tert-Butoxycarbonyl)-2-azabicyclo2.2.1heptane-3-carboxylic Acid

• Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(16)13-8-5-4-7(6-8)9(13)10(14)15/h7-9H,4-6H2,1-3H3,(H,14,15)/t7-,8-,9?/m1/s1
• InChI Key： IFAMSTPTNRJBRG-ZAZKALAHSA-N
• SMILES： O(C(C)(C)C)C(N1C(C(=O)O)[C@@H]2CC[C@@H]1C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 347
• Topological Polar Surface Area: 66.8

Additional information on (1S,3S,4R)-2-(tert-Butoxycarbonyl)-2-azabicyclo2.2.1heptane-3-carboxylic Acid

Introduction to (1S,3S,4R)-2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic Acid (CAS No. 486415-32-1)

(1S,3S,4R)-2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic Acid (CAS No. 486415-32-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Boc-protected azabicyclo[2.2.1]heptane-3-carboxylic acid, is a key intermediate in the synthesis of various bioactive molecules and drug candidates.

The tert-butoxycarbonyl (Boc) group serves as a protective group for the amine functionality, ensuring that the compound remains stable during synthetic manipulations and can be selectively deprotected when needed. This property makes it an invaluable tool in the design and synthesis of complex molecules with therapeutic potential.

Recent advancements in the field have highlighted the importance of (1S,3S,4R)-2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic Acid in the development of novel drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit potent activity against neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. The unique three-dimensional structure of the azabicyclo[2.2.1]heptane scaffold allows for precise interactions with target proteins, enhancing both potency and selectivity.

In addition to its applications in neurodegenerative diseases, (1S,3S,4R)-2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic Acid has also been explored for its potential in cancer therapy. Research has demonstrated that certain derivatives can effectively inhibit key enzymes involved in cancer cell proliferation and metastasis. The ability to fine-tune the chemical structure of this compound through functional group modifications opens up a wide range of possibilities for optimizing its pharmacological properties.

The synthesis of (1S,3S,4R)-2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic Acid typically involves a multi-step process that begins with the formation of the azabicyclic core followed by the introduction of the Boc protecting group and carboxylic acid functionality. Advanced synthetic methods, such as asymmetric catalysis and organometallic chemistry, have been employed to achieve high yields and enantiomeric purity, which are crucial for pharmaceutical applications.

One notable application of this compound is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form within the body through metabolic processes. By attaching a Boc-protected azabicyclo[2.2.1]heptane-3-carboxylic acid moiety to a therapeutic agent, researchers can improve the drug's solubility, stability, and bioavailability while reducing side effects.

Furthermore, (1S,3S,4R)-2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic Acid has been utilized in combinatorial chemistry approaches to rapidly screen large libraries of compounds for potential drug leads. High-throughput screening techniques combined with computational methods have enabled scientists to identify promising candidates with high efficiency and accuracy.

In conclusion, (1S,3S,4R)-2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic Acid (CAS No. 486415-32-1) is a highly valuable compound in modern medicinal chemistry and pharmaceutical research. Its unique structural features and functional versatility make it an essential building block for the development of novel therapeutics targeting a wide range of diseases. Ongoing research continues to uncover new applications and optimizations for this compound, solidifying its position as a key player in the advancement of drug discovery and development.